Cas no 1804191-89-6 (1-Bromo-3-(5-fluoro-2-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(5-fluoro-2-nitrophenyl)propan-2-one
• CAS No: 1804191-89-6
• MF: C₉H₇BrFNO₃
• MW: 276.059185266495
• CID: 4971060
• Update Time: 2025-06-14

1-Bromo-3-(5-fluoro-2-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(5-fluoro-2-nitrophenyl)propan-2-one

• Inchi： 1S/C9H7BrFNO3/c10-5-8(13)4-6-3-7(11)1-2-9(6)12(14)15/h1-3H,4-5H2
• InChI Key： VFNWMGZFVOVQJP-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=CC=1[N+](=O)[O-])F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9

Additional information on 1-Bromo-3-(5-fluoro-2-nitrophenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(5-fluoro-2-nitrophenyl)propan-2-one (CAS: 1804191-89-6)

1-Bromo-3-(5-fluoro-2-nitrophenyl)propan-2-one (CAS: 1804191-89-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

The compound's unique structural features, including the presence of a bromo and nitro group, make it a versatile building block for the construction of complex heterocyclic systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of indole-based kinase inhibitors, which showed promising activity against cancer cell lines. The researchers employed a multi-step synthetic route, with 1-Bromo-3-(5-fluoro-2-nitrophenyl)propan-2-one serving as a critical intermediate in the formation of the indole core structure.

In addition to its role in kinase inhibitor development, recent investigations have explored the antimicrobial properties of derivatives derived from this compound. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that fluorinated nitroaryl derivatives, including those synthesized from 1-Bromo-3-(5-fluoro-2-nitrophenyl)propan-2-one, exhibited potent activity against drug-resistant bacterial strains. The presence of the fluoro and nitro groups was found to enhance membrane permeability and target binding, respectively, contributing to the observed efficacy.

Mechanistic studies have also shed light on the compound's reactivity and potential toxicity profiles. Research published in Chemical Research in Toxicology (2023) investigated the metabolic pathways of 1-Bromo-3-(5-fluoro-2-nitrophenyl)propan-2-one in vitro, identifying key metabolites and their implications for drug safety. The findings suggest that while the compound itself may exhibit moderate cytotoxicity, its derivatives can be optimized to improve therapeutic indices.

Looking ahead, the continued exploration of 1-Bromo-3-(5-fluoro-2-nitrophenyl)propan-2-one and its derivatives holds promise for the development of new therapeutic agents. Ongoing research is focused on optimizing synthetic methodologies, elucidating structure-activity relationships, and evaluating in vivo efficacy and safety. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinically relevant applications.